Cas no 2228508-15-2 (2-3-chloro-5-(trifluoromethyl)phenyl-1,1-difluoropropan-2-amine)

• Product Name: 2-3-chloro-5-(trifluoromethyl)phenyl-1,1-difluoropropan-2-amine
• CAS No: 2228508-15-2
• MF: C₁₀H₉ClF₅N
• MW: 273.630179166794
• CID: 6403198
• PubChem ID: 165852228
• Update Time: 2025-10-31

2-3-chloro-5-(trifluoromethyl)phenyl-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-chloro-5-(trifluoromethyl)phenyl-1,1-difluoropropan-2-amine
• EN300-1968211
• 2-[3-chloro-5-(trifluoromethyl)phenyl]-1,1-difluoropropan-2-amine
• 2228508-15-2

• Inchi： 1S/C10H9ClF5N/c1-9(17,8(12)13)5-2-6(10(14,15)16)4-7(11)3-5/h2-4,8H,17H2,1H3
• InChI Key： QBWQBUJHKMSJEZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)C(C)(C(F)F)N

Computed Properties

• Exact Mass: 273.0343678g/mol
• Monoisotopic Mass: 273.0343678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 2-3-chloro-5-(trifluoromethyl)phenyl-1,1-difluoropropan-2-amine

Introduction to 2-3-chloro-5-(trifluoromethyl)phenyl-1,1-difluoropropan-2-amine (CAS No. 2228508-15-2)

2-3-chloro-5-(trifluoromethyl)phenyl-1,1-difluoropropan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228508-15-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of both halogenated aromatic rings and fluorinated aliphatic chains, which contribute to its unique chemical properties and potential biological activities.

The structural motif of 2-3-chloro-5-(trifluoromethyl)phenyl in this molecule imparts a high degree of lipophilicity and electronic tunability, making it a valuable scaffold for designing novel bioactive agents. The 1,1-difluoropropan-2-amine moiety introduces both steric hindrance and a polar amine group, which can interact with biological targets in diverse ways. Such structural features are often exploited in drug discovery to optimize pharmacokinetic profiles, including solubility, metabolic stability, and membrane permeability.

In recent years, the demand for fluorinated compounds in medicinal chemistry has surged due to their ability to enhance binding affinity, metabolic resistance, and overall therapeutic efficacy. The incorporation of trifluoromethyl groups, in particular, has been widely recognized for its ability to modulate pharmacokinetic properties such as bioavailability and half-life. Additionally, the chloro substituents on the aromatic ring can serve as handles for further functionalization via cross-coupling reactions, enabling the synthesis of more complex derivatives.

Current research in the field of fluorinated amine derivatives has revealed promising applications in various therapeutic areas. For instance, studies have demonstrated that compounds containing the 1,1-difluoropropan-2-amine backbone exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. The 2-3-chloro-5-(trifluoromethyl)phenyl moiety further enhances these interactions by contributing to favorable interactions with hydrophobic pockets in biological targets.

One notable study published in a leading pharmaceutical journal highlighted the synthesis and preliminary biological evaluation of analogs derived from 2-3-chloro-5-(trifluoromethyl)phenyl-1,1-difluoropropan-2-amine. The research focused on optimizing the compound’s binding affinity to a specific enzyme target through structure-based drug design principles. The results indicated that minor modifications to the fluorinated amine chain could significantly improve potency while maintaining selectivity over off-target proteins.

The versatility of this compound as a building block is further underscored by its utility in fragment-based drug discovery programs. Researchers have leveraged its scaffold to identify lead compounds with potential applications in oncology and neurodegenerative disorders. The combination of electronic and steric effects provided by the chloro and trifluoromethyl substituents allows for fine-tuning of interactions with biological macromolecules, making it an attractive candidate for further development.

From an agrochemical perspective, derivatives of 2-3-chloro-5-(trifluoromethyl)phenyl-1,1-difluoropropan-2-amine have shown promise as intermediates in the synthesis of novel pesticides with enhanced efficacy and environmental compatibility. The presence of fluorine atoms can improve the stability of agrochemicals under field conditions while reducing their toxicity to non-target organisms. This aligns with global trends toward developing greener and more sustainable agricultural solutions.

The synthetic pathways for accessing 2228508-15-2 also warrant discussion. Modern synthetic methodologies often employ transition-metal-catalyzed cross-coupling reactions to construct the desired aromatic framework efficiently. For example, palladium-catalyzed Buchwald-Hartwig amination reactions can be utilized to introduce the amine functionality at the propyl position while preserving the integrity of the halogenated aromatic ring.

Future directions in research may explore computationally guided molecular design (CGMD) approaches to predict novel derivatives of this compound with enhanced pharmacological properties. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations can provide insights into how subtle structural changes influence binding affinity and ADME (Absorption, Distribution, Metabolism, Excretion) profiles.

The industrial-scale production of CAS No. 2228508-15-2 presents both opportunities and challenges. While fluorinated compounds are highly valued in pharmaceuticals, their synthesis often requires specialized equipment and stringent safety protocols due to their reactivity and potential health hazards associated with fluorine-containing materials. However, advancements in green chemistry have led to more sustainable synthetic routes that minimize waste generation and hazardous exposures.

In conclusion,2-3-chloro-5(trifluoromethyl)phenyl-1,1-difluoropropan-2-amine represents a compelling example of how structural complexity can be leveraged to develop molecules with tailored biological activities. Its unique combination of electronic and steric features makes it a versatile scaffold for further medicinal chemistry innovation across multiple therapeutic domains.